Cas no 94818-85-6 (2-Oxetanecarboxylicacid, 3-amino-, (2R,3S)-)

• Product Name: 2-Oxetanecarboxylicacid, 3-amino-, (2R,3S)-
• CAS No: 94818-85-6
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 805973
• PubChem ID: 93506
• Update Time: 2025-09-27

2-Oxetanecarboxylicacid, 3-amino-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanecarboxylicacid, 3-amino-, (2R,3S)-
• (2R,3S)-3-aminooxetane-2-carboxylic acid
• Oxetin
• 94818-85-6
• 198563-29-0
• (2r,3s)-3-amino-2-oxetane carboxylic acid
• (2R-cis)-3-Amino-2-oxetanecarboxylic acid
• 3-aminooxetane-2-carboxylic acid, (2R,3S)-
• NL6ZVW4YDJ
• SCHEMBL2554290
• (2R,3S)-3-Amino-2-oxetanecarboxylic acid
• CHEBI:222732
• 2-Oxetanecarboxylic acid, 3-amino-, (2R,3S)-
• DTXSID60241634
• 2-Oxetanecarboxylic acid, 3-amino-, (2R-cis)-
• rel-(2R,3S)-3-aminooxetane-2-carboxylic acid
• 3-amino-2-oxetane carboxylic acid
• rel-(2R,3S)-3-aminooxetane-2-carboxylicacid

• Inchi： 1S/C4H7NO3/c5-2-1-8-3(2)4(6)7/h2-3H,1,5H2,(H,6,7)/t2-,3+/m0/s1
• InChI Key： UTIYGJDWWLIDQY-STHAYSLISA-N
• SMILES： O1C[C@@H]([C@@H]1C(=O)O)N

Computed Properties

• Exact Mass: 117.043
• Monoisotopic Mass: 117.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 294.5°Cat760mmHg
• Flash Point: 131.9°C
• Refractive Index: 1.525

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oxetane amino acids and derivatives

Additional information on 2-Oxetanecarboxylicacid, 3-amino-, (2R,3S)-

2-Oxetanecarboxylic Acid, 3-Amino-, (2R,3S)-: A Comprehensive Overview

2-Oxetanecarboxylic acid, 3-amino-, (2R,3S)- is a compound with the CAS number 94818-85-6, and it has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of amino acids, specifically a cyclic amino acid derivative, and its stereochemistry plays a crucial role in its biological activity and chemical reactivity.

The structure of 2-oxetanecarboxylic acid, 3-amino-, (2R,3S)- consists of a four-membered oxetane ring with a carboxylic acid group at position 2 and an amino group at position 3. The stereochemistry of the compound is defined by the (2R,3S) configuration, which is essential for its specific interactions in biological systems. This configuration ensures that the molecule has a well-defined three-dimensional structure, making it suitable for various applications in drug design and material science.

Recent studies have highlighted the potential of 94818-85-6 as a building block for peptide synthesis. Its cyclic structure provides stability and unique electronic properties, making it an ideal candidate for constructing bioactive molecules. Researchers have explored its use in designing peptide-based drugs targeting various therapeutic areas, including cancer treatment and neurodegenerative diseases. The compound's ability to form stable amide bonds has been particularly advantageous in these applications.

In addition to its role in peptide synthesis, 2-oxetanecarboxylic acid, 3-amino-, (2R,3S)- has shown promise in the field of materials science. Its cyclic structure and functional groups make it suitable for polymer synthesis and the development of novel materials with tailored properties. Recent advancements have demonstrated its use in creating biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 94818-85-6 involves a multi-step process that typically includes ring-closing reactions and stereochemical control to achieve the desired configuration. Researchers have optimized these methods to improve yield and purity, ensuring that the compound is accessible for large-scale applications. The development of efficient synthetic routes has been a key focus in recent studies, driven by the increasing demand for this compound in both academic and industrial settings.

Moreover, 2-oxetanecarboxylic acid, 3-amino-, (2R,3S)- has been investigated for its potential as a chiral catalyst in asymmetric synthesis. Its unique stereochemistry allows it to induce high enantioselectivity in various organic reactions, making it a valuable tool in the creation of chiral molecules. Recent findings have shown its effectiveness in catalyzing reactions that are traditionally challenging due to their low selectivity.

In conclusion, 94818-85-6, or 2-oxetanecarboxylic acid, 3-amino-, (2R,3S)-, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable asset in drug design, materials science, and catalysis. As research continues to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.